Cas no 13577-46-3 (4-chloronaphthalene-1,8-dicarboxylic acid)

4-chloronaphthalene-1,8-dicarboxylic acid structure
13577-46-3 structure
Product Name:4-chloronaphthalene-1,8-dicarboxylic acid
CAS No:13577-46-3
MF:C12H7ClO4
MW:250.63458275795
CID:1239005
PubChem ID:202954
Update Time:2025-04-20

4-chloronaphthalene-1,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-chloronaphthalene-1,8-dicarboxylic acid
    • 4-Chloronaphthalic acid
    • 2-09-00-00653 (Beilstein Handbook Reference)
    • AKOS000592859
    • SR-01000311145
    • 4-Chloro-1,8-naphthalenedicarboxylic acid
    • SR-01000311145-1
    • 13577-46-3
    • BRN 2054783
    • Naphthalic acid, 4-chloro-
    • CBDivE_012164
    • 1,8-Naphthalenedicarboxylic acid, 4-chloro-
    • SCHEMBL4781645
    • DTXSID70159514
    • Inchi: 1S/C12H7ClO4/c13-9-5-4-8(12(16)17)10-6(9)2-1-3-7(10)11(14)15/h1-5H,(H,14,15)(H,16,17)
    • InChI Key: OESMXMMJMGTCAJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(=O)O)=C2C(C(=O)O)=CC=CC2=1

Computed Properties

  • Exact Mass: 250.00331
  • Monoisotopic Mass: 250.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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